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Introduction

Nickel tin oxide (NiSnOs) nanopatrticles are emerging as materials of significant interest in
various scientific and technological fields. Their unique electronic and catalytic properties make
them promising candidates for applications in gas sensing, photocatalysis, and as electrode
materials in energy storage devices. The hydrothermal synthesis route offers a versatile and
scalable method for producing crystalline NiSnOs nanopatrticles with controlled morphology and
size. This document provides detailed application notes and experimental protocols for the
hydrothermal synthesis of NiSnOs nanoparticles, tailored for researchers and professionals in
materials science and drug development.

Applications

Nickel tin oxide nanoparticles possess a range of properties that make them suitable for
several advanced applications:

e Gas Sensing: The high surface area and semiconductor properties of NiSnOs nanopatrticles
make them sensitive to various gases. They can be utilized in the fabrication of sensors for
environmental monitoring and industrial safety to detect toxic and flammable gases. The
sensing mechanism relies on the change in electrical conductivity of the material upon
adsorption of gas molecules.
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o Photocatalysis: NiSnOs nanoparticles can act as efficient photocatalysts for the degradation
of organic pollutants in wastewater. Under UV or visible light irradiation, electron-hole pairs
are generated in the nanoparticles, which then produce reactive oxygen species that break
down organic dye molecules and other contaminants.

o Electrochemical Applications: In the field of energy storage, NiSnOs nanopatrticles are
explored as potential electrode materials for supercapacitors and lithium-ion batteries due to
their high theoretical capacitance and charge storage capabilities.

e Biomedical and Drug Development: The electrochemical properties of NiSnOs nanoparticles
make them suitable for the development of sensitive biosensors. For instance, they have
been investigated for the electrochemical detection of antibiotic drugs in biological samples
and water bodies, which is crucial for monitoring drug residues and ensuring environmental
safety.[1]

Experimental Protocols

This section outlines a detailed protocol for the hydrothermal synthesis of nickel tin oxide
(NiSnOs) nanopatrticles. The following procedure is a generalized method and may require
optimization based on specific laboratory conditions and desired nanoparticle characteristics.

Materials and Equipment
» Nickel (1) chloride hexahydrate (NiClz-6H20)

e Sodium stannate trihydrate (Na2Sn0Os-3Hz20)

e Sodium hydroxide (NaOH)

e Deionized (DI) water

» Ethanol

o Teflon-lined stainless steel autoclave (e.g., 100 mL capacity)
o Magnetic stirrer with heating plate

e Centrifuge
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e Drying oven

e Mortar and pestle

Synthesis Procedure

e Precursor Solution Preparation:
o Prepare a 0.1 M aqueous solution of nickel (Il) chloride hexahydrate.
o Prepare a 0.1 M aqueous solution of sodium stannate trihydrate.

e Mixing and Precipitation:

o In a typical synthesis, take equal molar amounts of the nickel chloride and sodium
stannate solutions and mix them in a beaker under vigorous magnetic stirring.

o Slowly add a 2 M NaOH solution dropwise to the mixture to adjust the pH to a desired
alkaline value (e.g., pH 10-12). The addition of NaOH acts as a mineralizer and facilitates
the formation of the desired oxide phase.[2][3]

o Continue stirring the resulting suspension for 30 minutes to ensure homogeneity.
e Hydrothermal Treatment:
o Transfer the homogeneous suspension into a Teflon-lined stainless steel autoclave.

o Seal the autoclave and heat it in a drying oven at a temperature between 160°C and
200°C for a duration of 12 to 24 hours. The precise temperature and time will influence the
crystallinity and size of the nanopatrticles.[4]

e Washing and Collection:

o After the hydrothermal reaction, allow the autoclave to cool down to room temperature
naturally.

o Collect the precipitate by centrifugation at a high speed (e.g., 8000 rpm) for 10 minutes.
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o Wash the collected nanopatrticles repeatedly with deionized water and then with ethanol to
remove any unreacted precursors and byproducts.

o Repeat the centrifugation and washing steps several times until the supernatant is neutral.
e Drying and Grinding:
o Dry the washed nanopatrticles in a drying oven at 60-80°C for 12 hours.

o Grind the dried powder gently using a mortar and pestle to obtain a fine powder of NiSnOs
nanoparticles.

Data Presentation

The properties of hydrothermally synthesized nickel tin oxide nanopatrticles are highly
dependent on the synthesis parameters. The following table summarizes typical data obtained
from the characterization of NiSnOs nanoparticles.

Synthesis
Parameter . Result Reference
Conditions

Hydrothermal, 180°C, )
Crystal Structure oah Perovskite-type [5]

Hydrothermal, 180°C,

Crystallite Size 20 - 50 nm -
24h
Nanoparticles,
Morphology Hydrothermal [4]
Nanorods
Band Gap Hydrothermal 3.1-35eV -
o Electrochemical Detection of
Application ) ) ) [1]
Sensing Nitrofurantoin

S _ Detection of various
Application Gas Sensing -
gases

o ) Degradation of
Application Photocatalysis ] -
organic dyes
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Note: Specific values for crystallite size, band gap, and performance in applications can vary
significantly based on the precise synthesis conditions and any post-synthesis treatments.

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the hydrothermal synthesis of nickel tin
oxide nanoparticles.

Click to download full resolution via product page

Caption: Workflow for the hydrothermal synthesis of NiSnOs nanoparticles.

Photocatalytic Degradation Mechanism

This diagram illustrates the proposed mechanism for the photocatalytic degradation of organic
pollutants using NiSnOs nanoparticles.
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Caption: Mechanism of photocatalytic degradation by NiSnOs nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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